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Compound of Interest

Compound Name: 1-Pentanesulfonic acid

Cat. No.: B1217326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the synonyms, alternative names, and core applications

of 1-Pentanesulfonic acid. Primarily utilized as an ion-pairing reagent in high-performance

liquid chromatography (HPLC), this compound is instrumental in the analysis of a wide array of

molecules, including peptides, proteins, and small molecule drugs. This document provides a

comprehensive overview of its chemical properties, detailed experimental protocols, and a

visual representation of its application in a typical laboratory workflow.

Chemical Identity and Synonyms
1-Pentanesulfonic acid is a versatile chemical compound with a range of synonyms and

alternative names used across scientific literature and commercial products. Its identity is

crucial for accurate sourcing and application in research and development.
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Identifier Type Identifier Source

IUPAC Name Pentane-1-sulfonic acid PubChem[1]

CAS Number 35452-30-3 SIELC Technologies[2]

Molecular Formula C5H12O3S SIELC Technologies[2]

Molecular Weight 152.21 g/mol PubChem[1]

Common Synonyms Amyl sulfonic acid SIELC Technologies[2]

n-Pentanesulfonic acid

Pentylsulfonic acid PubChem[1]

Sodium Salt (Anhydrous)

Synonyms
Sodium 1-pentanesulfonate PubChem[1]

1-Pentanesulfonic acid,

sodium salt
PubChem[3]

Sodium pentane-1-sulfonate PubChem[3]

Sodium Salt (Anhydrous) CAS 22767-49-3
Loba Chemie[4], Thermo

Fisher Scientific[5]

Sodium Salt (Monohydrate)

Synonyms

1-Pentanesulfonic Acid

Sodium Salt Monohydrate

MP Biomedicals[6], Sigma-

Aldrich[7]

Sodium pentanesulfonate

monohydrate
Dawn Scientific[8]

Sodium Salt (Monohydrate)

CAS
207605-40-1

Sigma-Aldrich[7], Dawn

Scientific[8]

Physicochemical Properties
The physicochemical properties of 1-Pentanesulfonic acid and its sodium salt are

fundamental to its function as an ion-pairing reagent.
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Property Value Form Source

Physical State
White crystalline

powder
Sodium Salt Muby Chemicals[9]

Melting Point >300 °C Sodium Salt Loba Chemie[4]

Solubility Soluble in water Sodium Salt Dawn Scientific[8]

LogP 0.9 Acid
SIELC

Technologies[2]

Core Application: Ion-Pairing Chromatography
1-Pentanesulfonic acid is a cornerstone of ion-pairing reversed-phase high-performance

liquid chromatography (IP-RP-HPLC). This technique is indispensable for the separation and

analysis of ionic and highly polar compounds that exhibit poor retention on conventional

reversed-phase columns.[2] By introducing an ion-pairing reagent like 1-pentanesulfonic acid
into the mobile phase, a neutral ion-pair is formed with a charged analyte.[2] This increases the

hydrophobicity of the analyte, leading to enhanced retention on the nonpolar stationary phase.

[2]

This methodology is particularly valuable for the analysis of:

Peptides and Proteins

Small Molecule Drugs and their Metabolites

Other Polar Organic Acids and Bases

Experimental Protocol: Analysis of a Cationic
Analyte using IP-RP-HPLC
This section provides a detailed methodology for the analysis of a hypothetical cationic small

molecule drug using 1-pentanesulfonic acid as an ion-pairing reagent.

Objective: To achieve optimal retention and separation of a cationic analyte from process-

related impurities.
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Materials:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

1-Pentanesulfonic acid sodium salt

HPLC-grade water

HPLC-grade acetonitrile

Phosphoric acid or other suitable acid for pH adjustment

Analyte stock solution and standards

0.22 µm syringe filters

Procedure:

Mobile Phase Preparation:

Mobile Phase A (Aqueous): Prepare a 10 mM solution of 1-pentanesulfonic acid sodium

salt in HPLC-grade water. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.22

µm filter and degas.

Mobile Phase B (Organic): HPLC-grade acetonitrile.

Chromatographic Conditions:

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase: A gradient of Mobile Phase A and Mobile Phase B.

Gradient Program:

0-5 min: 95% A, 5% B

5-25 min: Gradient to 60% A, 40% B
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25-30 min: Gradient to 95% A, 5% B

30-35 min: Re-equilibration at 95% A, 5% B

Flow Rate: 1.0 mL/min

Column Temperature: 35 °C

Detection Wavelength: As appropriate for the analyte (e.g., 254 nm)

Injection Volume: 10 µL

Sample Preparation:

Dissolve the sample in Mobile Phase A to a suitable concentration.

Filter the sample through a 0.22 µm syringe filter before injection.

Analysis:

Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

Inject a blank (Mobile Phase A) to ensure a clean baseline.

Inject the prepared standards and samples.

Integrate the peaks of interest and perform quantitation based on the standard curve.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key decision-making process and the experimental

workflow for ion-pairing chromatography.
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Caption: Experimental workflow for IP-RP-HPLC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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